Cas no 1057669-95-0 (2-ethynyl-5-methoxyPhenol)

• Product Name: 2-ethynyl-5-methoxyPhenol
• CAS No: 1057669-95-0
• MF: C₉H₈O₂
• MW: 148.158622741699
• CID: 2118101
• PubChem ID: 53434231
• Update Time: 2025-10-29

2-ethynyl-5-methoxyPhenol Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-5-methoxyPhenol
• Phenol, 2-ethynyl-5-Methoxy-
• DTXSID201312169
• EN300-1847413
• 2-Ethynyl-5-methoxy-Phenol
• 1057669-95-0
• AKOS006240692
• DB-059405

• Inchi： 1S/C9H8O2/c1-3-7-4-5-8(11-2)6-9(7)10/h1,4-6,10H,2H3
• InChI Key： OXOONUQMEBUCOZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#C)=C(C=1)O

Computed Properties

• Exact Mass: 148.052429494Da
• Monoisotopic Mass: 148.052429494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-ethynyl-5-methoxyPhenol

Research Brief on 2-Ethynyl-5-methoxyphenol (CAS: 1057669-95-0) in Chemical Biology and Pharmaceutical Applications

2-Ethynyl-5-methoxyphenol (CAS: 1057669-95-0) is a phenolic compound with a terminal alkyne functional group, which has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors, fluorescent probes, and targeted therapeutics. Its unique structural features, including the ethynyl group and methoxy-substituted phenol, make it a valuable building block for click chemistry and other bioorthogonal reactions.

Recent studies have explored the potential of 2-ethynyl-5-methoxyphenol as a precursor for the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective inhibitors for tyrosine kinases involved in cancer progression. The researchers utilized the alkyne moiety for copper-catalyzed azide-alkyne cycloaddition (CuAAC) to generate a library of triazole-containing compounds, several of which showed promising antiproliferative activity against breast cancer cell lines with IC50 values in the low micromolar range.

In the field of chemical biology, 2-ethynyl-5-methoxyphenol has been employed as a versatile tag for protein labeling and visualization. A recent Nature Chemical Biology publication (2024) highlighted its use in developing turn-on fluorescent probes for monitoring enzymatic activity in live cells. The phenolic hydroxyl group was strategically modified to create enzyme-specific substrates, while the ethynyl group allowed for subsequent conjugation with azide-containing fluorophores via click chemistry, enabling real-time imaging of enzymatic processes with high spatial and temporal resolution.

Pharmacological investigations have revealed interesting structure-activity relationships (SAR) for derivatives of 2-ethynyl-5-methoxyphenol. A comprehensive SAR study published in Bioorganic & Medicinal Chemistry (2023) systematically varied substituents on both the phenol ring and alkyne terminus, identifying optimal configurations for antimicrobial activity against drug-resistant bacterial strains. The lead compound from this series demonstrated potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with a MIC of 2 μg/mL, while showing minimal cytotoxicity toward mammalian cells.

The compound's potential in neurodegenerative disease research has also been explored. A 2024 study in ACS Chemical Neuroscience reported that certain 2-ethynyl-5-methoxyphenol derivatives could cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. These compounds were shown to reduce oxidative stress and inhibit α-synuclein aggregation, suggesting their potential as multifunctional therapeutic agents for neurodegenerative disorders.

From a synthetic chemistry perspective, recent advances have improved the scalability and efficiency of 2-ethynyl-5-methoxyphenol production. A Green Chemistry (2023) publication described a novel continuous-flow synthesis method that reduced reaction times from hours to minutes while improving yield and purity. This technological advancement addresses previous challenges in large-scale production, making the compound more accessible for both research and potential clinical applications.

In conclusion, 2-ethynyl-5-methoxyphenol (1057669-95-0) continues to emerge as a valuable chemical scaffold with diverse applications in drug discovery and chemical biology. Its unique combination of reactive groups enables multiple derivatization strategies, while recent studies have expanded its utility into new therapeutic areas. Ongoing research is expected to further explore its potential in targeted drug delivery systems and as a platform for developing novel theranostic agents.